11C-carbonylation reactions using gas–liquid segmented microfluidics†
RSC Advances Pub Date: 2015-10-20 DOI: 10.1039/C5RA20646D
Abstract
A novel gas–liquid segmented microfluidic platform has been developed. The Pd-mediated 11C-carbonylation reaction proceeds smoothly on this platform and good to excellent radiochemical conversions (RCC) were observed. Twelve compounds were successfully radiolabelled using this novel technology, including the well established D2 receptor radioligands [11C]raclopride and [11C]FLB 457.
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